Cas no 13314-63-1 (Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-phenyl-)

• Product Name: Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-phenyl-
• CAS No: 13314-63-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 170549
• PubChem ID: 83335
• Update Time: 2025-04-19

Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-phenyl-1,2,3,6-tetrahydropyridine
• 1-ethyl-4-phenyl-3,6-dihydro-2H-pyridine
• Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-phenyl-
• EPTP
• ethyl-4-phenyl-1,2,3,6-tetrahydropyridine
• 13314-63-1
• DTXSID50157977
• Pyridine, 1-ethyl-1,2,3,6-tetrahydro-4-phenyl-
• CHEMBL101362
• SCHEMBL10241131

• Inchi： 1S/C13H17N/c1-2-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-8H,2,9-11H2,1H3
• InChI Key： YQYRYHNCVCFNHU-UHFFFAOYSA-N
• SMILES： N1(CC)CC=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24